N-benzyl-1-(3-bromo-4,5-diethoxyphenyl)methanamine hydrochloride

• IUPAC Name: N-[(3-bromo-4,5-diethoxyphenyl)methyl]-1-phenylmethanamine;hydrochloride
• InChI: InChI=1S/C18H22BrNO2.ClH/c1-3-21-17-11-15(10-16(19)18(17)22-4-2)13-20-12-14-8-6-5-7-9-14;/h5-11,20H,3-4,12-13H2,1-2H3;1H
• InChI Key: MOBDQGMPBJZITH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)CNCC2=CC=CC=C2)Br)OCC.Cl
• Molecular Formula: C18H23BrClNO2
• Molecular Weight: 400.7 g/mol

Description

N-benzyl-1-(3-bromo-4,5-diethoxyphenyl)methanamine hydrochloride is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a member of the phenethylamine family of compounds, which are known for their psychoactive and stimulant effects. However, N-benzyl-1-(3-bromo-4,5-diethoxyphenyl)methanamine hydrochloride has been primarily studied for its potential as a research tool in the fields of neuroscience and pharmacology.

Mechanism of Action

The exact mechanism of action of N-benzyl-1-(3-bromo-4,5-diethoxyphenyl)methanamine hydrochloride is not fully understood. However, it is believed to act as a selective serotonin and dopamine reuptake inhibitor, meaning that it blocks the reuptake of these neurotransmitters from the synaptic cleft, leading to increased levels of these neurotransmitters in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-benzyl-1-(3-bromo-4,5-diethoxyphenyl)methanamine hydrochloride are complex and varied. The compound has been shown to increase levels of dopamine and serotonin in the brain, leading to increased feelings of pleasure and euphoria. It has also been shown to increase heart rate and blood pressure, as well as cause changes in body temperature and metabolism.

Advantages and Limitations for Lab Experiments

One major advantage of using N-benzyl-1-(3-bromo-4,5-diethoxyphenyl)methanamine hydrochloride in lab experiments is its selectivity for dopamine and serotonin reuptake inhibition. This allows researchers to study the specific effects of these neurotransmitters on various physiological and behavioral processes. However, one limitation of using this compound is its potential for abuse and addiction, which can make it difficult to control in lab settings.

Future Directions

There are several potential future directions for research on N-benzyl-1-(3-bromo-4,5-diethoxyphenyl)methanamine hydrochloride. One area of interest is the development of more selective and potent compounds that can be used as research tools in neuroscience and pharmacology. Another area of interest is the potential therapeutic applications of this compound, particularly in the treatment of depression and other mood disorders. Finally, there is also interest in studying the long-term effects of this compound on the brain and body, particularly with regard to its potential for abuse and addiction.

Scientific Research Applications

N-benzyl-1-(3-bromo-4,5-diethoxyphenyl)methanamine hydrochloride has been used extensively in scientific research, particularly in the fields of neuroscience and pharmacology. One major area of research has been the compound's potential as a tool for studying the mechanisms of action of various neurotransmitters, particularly dopamine and serotonin. The compound has also been used to study the effects of various drugs on these neurotransmitter systems.